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Compound of Interest

Compound Name: Tecoflex

Cat. No.: B1226596 Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Tecoflex™, a family of aliphatic

polyether-based thermoplastic polyurethanes (TPUs). Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Hazard Identification
Under standard conditions, Tecoflex™ is not considered a hazardous material.[1] The primary

risks are associated with thermal processing, such as extrusion or injection molding, which can

release vapors.[1][2]

Thermal Decomposition: Heating the polymer may release vapors. It is crucial for the end-

user (fabricator) to implement necessary precautions like mechanical ventilation and

respiratory protection to safeguard employees from exposure.[1][2]

Molten Polymer: Contact with heated or molten Tecoflex™ can cause severe thermal burns.

Dust Formation: Loading and unloading operations may generate nuisance dust.

Combustibility: As a thermoplastic polymer, Tecoflex™ can burn. It should be protected from

open flames and other ignition sources. Thermal decomposition or combustion may release

carbon oxides and other toxic gases.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to minimize exposure to potential hazards. The

required equipment varies depending on the specific handling procedure.

Situation Required PPE Rationale

Handling Solid Pellets at

Ambient Temperature

• Safety glasses with side-

shields• Standard work gloves

(optional)

To prevent eye contact with

dust and minor skin abrasions.

Melt Processing (e.g.,

Extrusion, Injection Molding)

• Safety glasses with side-

shields or chemical splash

goggles• Thermal-resistant

gloves• Lab coat or protective

suit

To protect against splashes of

molten polymer and process

vapors.[1]

Operations Generating Dust or

Vapors

• Approved respirator (if

ventilation is inadequate)•

Safety glasses with side-

shields

To prevent inhalation of dust or

processing fumes.[3]

Note: Always ensure eyewash stations and safety showers are readily accessible near the

workstation location.[2]

Operational Plan: Safe Handling Protocols
Receiving and Storage:

Store Tecoflex™ in a dry, cool, and well-ventilated area, away from direct sunlight and

sources of heat.[1]

Keep containers tightly sealed until ready for use. If a container has been opened, it must be

carefully resealed and stored upright to prevent leakage.[1]

Handling Solid Pellets:

Avoid breathing any dust that may form during handling.
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Observe good industrial hygiene practices; wash hands thoroughly after handling and before

eating, drinking, or smoking.[2]

Prohibit eating, drinking, and smoking in processing areas.[2]

Melt Processing:

All operations that emit fumes or vapors, including thermo-forming, heat joining, or cutting,

must be conducted under well-ventilated conditions to control exposure.[2]

Be aware that electrostatic buildup can occur when transferring the product. This can create

a spark sufficient to ignite flammable liquid vapors.

For specific processing temperature ranges, refer to the manufacturer's processing guides.

[4]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact:

Solid Material: Flush eyes with plenty of water. Check for and remove any contact lenses.

If irritation occurs, seek medical attention.[1]

Molten Material: If hot melted material splashes into the eyes, immediately flush with water

for 15 minutes while holding the eyelids open. Seek immediate medical attention.

Skin Contact:

Solid Material: Wash the affected area with soap and water. If skin irritation develops, get

medical attention.

Molten Material: Do not attempt to remove the polymer from the skin. Immediately flush

the area with large amounts of cold water or submerge it in cold water. Pack with ice. Seek

immediate medical attention.

Inhalation:
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If adverse effects are observed from inhaling dust or vapors, move the exposed person to

fresh air. If symptoms occur, seek medical attention.[1]

Ingestion:

If the material has been swallowed and the person is conscious, give small quantities of

water to drink. Do not induce vomiting unless directed by medical personnel.[1]

Disposal Plan
The generation of waste should be minimized whenever possible.[2]

Product Disposal: Dispose of surplus and non-recyclable Tecoflex™ products through a

licensed waste disposal contractor.[2] Disposal must comply with all environmental

protection and waste disposal legislation and any regional or local authority requirements.[2]

Container Disposal: Empty containers or liners may retain product residues and should be

disposed of in a safe way.[2]

Environmental Precautions: Avoid the dispersal of spilled material and runoff into soil,

waterways, drains, and sewers.[2] Chemicals in Tecoflex™ are generally not readily

available for environmental release as they are bound within the polymer matrix.[2]
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Preparation & Pre-Processing

Material Handling & Processing

Post-Processing & Disposal

Receive Tecoflex™ Material

Store in Cool, Dry,
Well-Ventilated Area

Assess Handling Task

Select Appropriate PPE
(See Table)

All Tasks

Handle Solid Pellets
- Good Hygiene

- Avoid Dust Inhalation

Ambient Handling

Melt Processing
- Ensure Adequate Ventilation

- Monitor Temperature

Thermal Processing

Accidental Spill or Exposure?

Collect Waste Material

Administer First Aid
(See Section 4)

Yes

No

Clean Spill &
Decontaminate Area

Dispose via Licensed Contractor
(Follow Local Regulations)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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